Cas no 2758000-15-4 (4-Pyridazinecarboxylic acid, 5,6-dimethyl-, hydrochloride (1:1))

• Product Name: 4-Pyridazinecarboxylic acid, 5,6-dimethyl-, hydrochloride (1:1)
• CAS No: 2758000-15-4
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 6448906
• Update Time: 2025-10-28

4-Pyridazinecarboxylic acid, 5,6-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylic acid, 5,6-dimethyl-, hydrochloride (1:1)

• Inchi： 1S/C7H8N2O2.ClH/c1-4-5(2)9-8-3-6(4)7(10)11;/h3H,1-2H3,(H,10,11);1H
• InChI Key： CKIDBHFXDXKPDB-UHFFFAOYSA-N
• SMILES： C(C1=CN=NC(C)=C1C)(=O)O.Cl

Additional information on 4-Pyridazinecarboxylic acid, 5,6-dimethyl-, hydrochloride (1:1)

Comprehensive Overview of 4-Pyridazinecarboxylic acid, 5,6-dimethyl-, hydrochloride (1:1) (CAS No. 2758000-15-4)

4-Pyridazinecarboxylic acid, 5,6-dimethyl-, hydrochloride (1:1) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its CAS number, 2758000-15-4, uniquely identifies this chemical entity in global databases. The compound belongs to the pyridazine family, a class of nitrogen-containing heterocycles known for their versatile reactivity and biological activity. Researchers are increasingly interested in this molecule due to its potential as a building block for drug discovery and material science innovations.

The structural features of 4-Pyridazinecarboxylic acid, 5,6-dimethyl-, hydrochloride (1:1) include a pyridazine core substituted with two methyl groups at positions 5 and 6, along with a carboxylic acid functionality at position 4. The hydrochloride salt form (1:1 ratio) enhances the compound's stability and solubility, making it more suitable for various experimental applications. These characteristics make it particularly valuable in medicinal chemistry, where researchers explore its potential as a precursor for kinase inhibitors or other biologically active molecules.

Recent scientific literature highlights growing interest in pyridazine derivatives for their diverse pharmacological properties. The dimethyl substitution pattern in 5,6-dimethyl-4-pyridazinecarboxylic acid may influence the compound's electronic properties and binding affinity to biological targets. Pharmaceutical companies are actively investigating similar structures for their potential in addressing current healthcare challenges, particularly in areas such as anti-inflammatory agents and metabolic disorder treatments.

From a synthetic chemistry perspective, CAS 2758000-15-4 represents an interesting case study in heterocyclic chemistry. The presence of both basic (pyridazine nitrogen) and acidic (carboxylic acid) functionalities in the same molecule allows for diverse chemical transformations. Researchers frequently search for information about pyridazinecarboxylic acid synthesis and derivatization methods, reflecting the compound's importance in organic synthesis methodologies.

The physicochemical properties of 4-Pyridazinecarboxylic acid, 5,6-dimethyl-, hydrochloride are crucial for its practical applications. While specific data may vary depending on the manufacturer, typical characteristics include good solubility in polar solvents like water, DMSO, and methanol. This solubility profile makes it particularly useful for biological screening assays and formulation development. Analytical chemists often investigate HPLC methods for pyridazine analysis and spectroscopic characterization techniques to ensure compound purity and identity.

In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to synthesize 5,6-dimethyl-4-pyridazinecarboxylic acid derivatives. Current trends focus on catalytic methods, solvent optimization, and atom-economical transformations. These developments align with broader industry efforts to reduce environmental impact while maintaining synthetic efficiency. The compound's molecular architecture presents opportunities for innovative synthetic strategies that minimize waste generation.

Quality control aspects of CAS 2758000-15-4 are critical for research applications. Reputable suppliers provide comprehensive analytical data including 1H NMR, 13C NMR, and mass spectrometry characterization to verify structural integrity. Researchers frequently inquire about stability studies of pyridazine derivatives and storage conditions for hydrochloride salts, underscoring the importance of proper handling protocols for maintaining compound integrity.

The commercial availability of 4-Pyridazinecarboxylic acid, 5,6-dimethyl-, hydrochloride (1:1) through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends show increasing demand for such building blocks, particularly from contract research organizations and academic institutions engaged in drug discovery projects. Pricing and availability information for 2758000-15-4 are common search queries among procurement specialists in the pharmaceutical industry.

Future research directions for this compound may explore its potential in materials science applications. The conjugated system of the pyridazine ring could contribute to interesting electronic properties in polymer or small-molecule semiconductor development. Materials scientists are increasingly investigating nitrogen-containing heterocycles for electronic applications, suggesting possible cross-disciplinary applications beyond traditional medicinal chemistry uses.

Safety considerations for handling 4-Pyridazinecarboxylic acid, 5,6-dimethyl-, hydrochloride follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended. Researchers often search for material safety data sheets for pyridazine derivatives and compatibility information when planning experiments with this material.

In summary, 4-Pyridazinecarboxylic acid, 5,6-dimethyl-, hydrochloride (1:1) (CAS 2758000-15-4) represents a valuable chemical tool with diverse potential applications. Its unique structural features continue to attract interest from multiple scientific disciplines, from medicinal chemistry to materials science. As research progresses, this compound may contribute to significant advancements in various technology sectors, reflecting the ongoing importance of specialized heterocyclic building blocks in scientific innovation.